molecular formula C20H13Br2NO3 B3856723 2-[(4-biphenylylcarbonyl)amino]-3,5-dibromobenzoic acid

2-[(4-biphenylylcarbonyl)amino]-3,5-dibromobenzoic acid

Cat. No. B3856723
M. Wt: 475.1 g/mol
InChI Key: KREHFIDVXHPPLU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-[(4-biphenylylcarbonyl)amino]-3,5-dibromobenzoic acid, also known as BRB-NH2, is a chemical compound that has gained attention in the scientific community due to its potential applications in research. This compound has been synthesized using various methods and has been studied extensively to understand its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.

Mechanism of Action

The mechanism of action of 2-[(4-biphenylylcarbonyl)amino]-3,5-dibromobenzoic acid is not fully understood, but it is believed to bind to the hydrophobic pockets of amyloid fibrils through its biphenyl moiety. This binding induces a conformational change in the molecule, which results in fluorescence emission. The selectivity of 2-[(4-biphenylylcarbonyl)amino]-3,5-dibromobenzoic acid for amyloid fibrils is thought to be due to the presence of specific amino acid residues in the fibrils that interact with the biphenyl moiety.
Biochemical and Physiological Effects:
2-[(4-biphenylylcarbonyl)amino]-3,5-dibromobenzoic acid has been shown to have low toxicity and is not known to have any significant physiological effects. However, it is important to note that the compound has not been extensively studied for its potential toxicity and should be handled with caution in laboratory settings.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-[(4-biphenylylcarbonyl)amino]-3,5-dibromobenzoic acid is its selectivity for amyloid fibrils, which makes it a valuable tool for the detection and monitoring of neurodegenerative diseases. Additionally, the compound is relatively easy to synthesize and has low toxicity. However, one limitation of 2-[(4-biphenylylcarbonyl)amino]-3,5-dibromobenzoic acid is its limited solubility in aqueous solutions, which can make it difficult to work with in certain experimental settings.

Future Directions

There are several future directions for research on 2-[(4-biphenylylcarbonyl)amino]-3,5-dibromobenzoic acid. One area of interest is the development of new fluorescent probes based on the structure of 2-[(4-biphenylylcarbonyl)amino]-3,5-dibromobenzoic acid for the detection of other protein aggregates associated with different diseases. Additionally, further studies are needed to understand the mechanism of action of 2-[(4-biphenylylcarbonyl)amino]-3,5-dibromobenzoic acid and to optimize its selectivity and sensitivity for amyloid fibrils. Finally, the potential toxicity of 2-[(4-biphenylylcarbonyl)amino]-3,5-dibromobenzoic acid should be further investigated to ensure its safe use in laboratory settings.
In conclusion, 2-[(4-biphenylylcarbonyl)amino]-3,5-dibromobenzoic acid is a valuable tool for scientific research due to its potential applications in the detection and monitoring of neurodegenerative diseases. While there is still much to be learned about the mechanism of action and potential toxicity of this compound, its selectivity for amyloid fibrils and low toxicity make it a promising area of research for the future.

Scientific Research Applications

2-[(4-biphenylylcarbonyl)amino]-3,5-dibromobenzoic acid has been extensively studied for its potential applications in scientific research. One of the most promising applications is its use as a fluorescent probe for the detection of amyloid fibrils. Amyloid fibrils are protein aggregates that are associated with several neurodegenerative diseases such as Alzheimer's and Parkinson's disease. 2-[(4-biphenylylcarbonyl)amino]-3,5-dibromobenzoic acid has been shown to selectively bind to amyloid fibrils and emit fluorescence, making it a valuable tool for the detection and monitoring of these diseases.

properties

IUPAC Name

3,5-dibromo-2-[(4-phenylbenzoyl)amino]benzoic acid
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H13Br2NO3/c21-15-10-16(20(25)26)18(17(22)11-15)23-19(24)14-8-6-13(7-9-14)12-4-2-1-3-5-12/h1-11H,(H,23,24)(H,25,26)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

KREHFIDVXHPPLU-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C(C=C1)C2=CC=C(C=C2)C(=O)NC3=C(C=C(C=C3Br)Br)C(=O)O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H13Br2NO3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

475.1 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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